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Compound of Interest

Compound Name: CLZX-205

Cat. No.: B12368051 Get Quote

Disclaimer: No specific information for a substance designated "CLZX-205" was found. The

following procedures are based on the Safety Data Sheet (SDS) for CHEMLOK® 205, which is

a potential but unconfirmed match. Researchers, scientists, and drug development

professionals must verify the exact identity of their substance before proceeding with any

handling or disposal protocols.

This guide provides critical safety and logistical information for the proper disposal of

CHEMLOK® 205, designed to ensure the safety of laboratory personnel and compliance with

environmental regulations.

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative and qualitative data for

CHEMLOK® 205.
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Parameter Value/Information

GHS Classification Flammable liquids: Category 2

Acute toxicity (Inhalation - Vapour): Category 4

Skin corrosion/irritation: Category 2

Serious eye damage/eye irritation: Category 2A

Carcinogenicity: Category 2

Reproductive toxicity: Category 2

Specific target organ systemic toxicity (single

exposure): Category 3

Specific target organ systemic toxicity (repeated

exposure): Category 2 (Ears)

Hazardous to the aquatic environment (acute

hazard): Category 3

Hazardous to the aquatic environment (chronic

hazard): Category 3

Signal Word DANGER

Hazard Statements

Highly flammable liquid and vapor. Harmful if

inhaled. Causes skin irritation. Causes serious

eye irritation. Suspected of causing cancer.

Suspected of damaging fertility or the unborn

child. May cause respiratory irritation. May

cause drowsiness or dizziness. May cause

damage to organs through prolonged or

repeated exposure (Ears). Harmful to aquatic

life with long lasting effects.[1]

Experimental Protocol: Waste Disposal
The following step-by-step protocol outlines the recommended procedure for the safe disposal

of CHEMLOK® 205 waste.
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Objective: To safely collect, handle, and dispose of CHEMLOK® 205 waste in accordance with

safety and environmental guidelines.

Materials:

Personal Protective Equipment (PPE):

Chemical-resistant gloves (e.g., nitrile rubber)

Safety glasses with side shields or goggles

Face shield

Flame-retardant lab coat or protective clothing

Closed-toe shoes

Waste Collection:

Designated, properly labeled, and sealed waste container

Inert absorbent material (e.g., vermiculite, sand)

Non-sparking tools for cleanup

Procedure:

Personal Protective Equipment (PPE):

Before handling CHEMLOK® 205, ensure all required PPE is worn correctly. This includes

protective gloves, clothing, and eye/face protection.[1]

Waste Segregation:

Do not mix CHEMLOK® 205 waste with other waste streams unless explicitly permitted by

your institution's environmental health and safety (EHS) office.

Container Management:
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Use only designated containers for CHEMLOK® 205 waste.

Keep the waste container tightly closed and upright to prevent leakage.[1]

Store the waste container in a well-ventilated area, away from heat, sparks, open flames,

and hot surfaces.[1]

Ensure the container is properly grounded and bonded during any transfer of material to

prevent static discharge.[1]

Spill Management:

In the event of a spill, contain the liquid with an inert absorbent material.

Use non-sparking tools to clean up the spill and place the absorbed material into the

designated waste container.[1]

Avoid breathing any vapors or spray mists from the spilled material.[1]

Wash the affected area thoroughly after cleanup.[1]

Final Disposal:

Arrange for the disposal of the waste container through your institution's EHS office or a

licensed hazardous waste disposal company.

Do not attempt to dispose of CHEMLOK® 205 down the drain or in regular trash.

Empty containers may retain product residue and flammable vapors and should be

handled with the same precautions as full containers. Do not cut, puncture, or weld on or

near empty containers.[1]

Visualization of Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of CHEMLOK® 205.
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Start: Need to Dispose of CLZX-205 Waste

Step 1: Don Personal Protective Equipment (PPE)
- Gloves, Goggles, Protective Clothing

Is there a spill?

Step 2a: Contain Spill with Inert Absorbent
- Use Non-Sparking Tools

Yes

Step 2b: Collect Waste into a Labeled, Sealed Container

No

Step 3: Store Container in a Ventilated Area
- Away from Ignition Sources

Step 4: Arrange for Professional Disposal
- Contact EHS or Licensed Contractor

End: Waste Disposed of Safely

Click to download full resolution via product page

Caption: Workflow for the safe disposal of CHEMLOK® 205.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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